Cas no 301233-95-4 (1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole)

• Product Name: 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole
• CAS No: 301233-95-4
• MF: C₁₈H₁₄BrN₃O₃S
• MW: 432.291061878204
• CID: 5762653
• PubChem ID: 1540807
• Update Time: 2025-06-14

1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole
• F0755-0117
• 301233-95-4
• SR-01000443924
• (2-bromophenyl)-[3,5-dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]methanone
• Z56761173
• (2-bromophenyl)(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)methanone
• 1-(2-BROMOBENZOYL)-3,5-DIMETHYL-4-((4-NITROPHENYL)THIO)-1H-PYRAZOLE
• AKOS001033842
• SR-01000443924-1
• EU-0039425
• Methanone, (2-bromophenyl)[3,5-dimethyl-4-[(4-nitrophenyl)thio]-1H-pyrazol-1-yl]-

• Inchi： 1S/C18H14BrN3O3S/c1-11-17(26-14-9-7-13(8-10-14)22(24)25)12(2)21(20-11)18(23)15-5-3-4-6-16(15)19/h3-10H,1-2H3
• InChI Key： KURLQZZYFSFREO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1C(C)=C(C(C)=N1)SC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 430.99393g/mol
• Monoisotopic Mass: 430.99393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 574.8±60.0 °C(Predicted)
• pka: -2.65±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole

Research Briefing on 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole (CAS: 301233-95-4)

1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole (CAS: 301233-95-4) is a chemically synthesized pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique structural framework, combining a bromobenzoyl group, dimethyl substitution, and a nitrophenylsulfanyl moiety, which may contribute to its biological activity. Recent studies have explored its synthesis, physicochemical properties, and potential pharmacological effects, positioning it as a promising candidate for further investigation.

The synthesis of 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole typically involves multi-step organic reactions, including condensation and substitution processes. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry are employed to confirm its structural integrity. Recent optimization efforts have focused on improving yield and purity, with some studies reporting yields exceeding 80% under controlled conditions. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits moderate to strong inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. For instance, one study demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the micromolar range, indicating potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. However, further validation through in vivo models is necessary to confirm these findings and assess its therapeutic index.

Recent computational studies have also explored the molecular interactions between 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole and its putative biological targets. Molecular docking simulations reveal favorable binding energies with key residues in the active sites of target proteins, supporting its potential as a lead compound for structure-activity relationship (SAR) studies. These insights could guide the design of more potent analogs with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Additionally, comprehensive toxicological assessments are required to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic and industrial researchers will be essential to overcome these hurdles.

In conclusion, 1-(2-bromobenzoyl)-3,5-dimethyl-4-[(4-nitrophenyl)sulfanyl]-1H-pyrazole represents a chemically intriguing and biologically relevant molecule with potential applications in drug discovery. Continued research into its mechanism of action, structural modifications, and preclinical evaluation will be crucial to fully realize its therapeutic potential. This briefing highlights the current state of knowledge and underscores the need for further interdisciplinary studies to advance this compound toward clinical development.